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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address issues

with failed experimental controls.

General Troubleshooting and FAQs
Q1: What is the first step I should take when an experimental control fails?

When an experimental control fails, the first step is to systematically analyze all elements of the

experiment.[1] A thorough review of your protocol and a detailed examination of all reagents

and equipment are crucial.[1] It's often beneficial to repeat the experiment with fresh supplies, if

the budget allows, and have a colleague double-check your steps for accuracy.[1]

Q2: Can a failed control ever lead to a new discovery?

While most failed controls indicate an issue with the experimental setup, they can occasionally

lead to unexpected discoveries.[2][3] If a control consistently produces an unexpected result

despite rigorous troubleshooting, it might be worth investigating whether you have stumbled

upon a novel biological phenomenon.[2][3]

Q3: How do I know if the issue is with my sample or the assay itself?

Distinguishing between a sample-specific problem and a systemic assay failure is a key

troubleshooting step. If the positive control fails but your experimental samples yield results, the
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issue might be with the positive control reagent itself (e.g., degradation). Conversely, if both the

positive control and your samples fail to produce a signal, it's more likely an issue with a

common reagent or a step in the experimental procedure.

Assay-Specific Troubleshooting Guides
Polymerase Chain Reaction (PCR)
Q4: My negative control in a PCR experiment shows a band. What should I do?

A band in the negative control (No Template Control - NTC) of a PCR experiment is a strong

indicator of contamination.[4] You should immediately stop and discard the results from that

run, as they are not reliable.[5] The next step is to decontaminate your workspace, pipettes,

and equipment using a 10% bleach solution or a commercial DNA decontamination solution.[5]

To prevent future contamination, it is crucial to use dedicated pre-PCR and post-PCR areas,

separate sets of pipettes, and aliquoted, single-use reagents.[5]

Troubleshooting Workflow for a Contaminated PCR Negative Control

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.researchgate.net/publication/288167840_Immunoassay_Troubleshooting_Guide
https://www.rndsystems.com/resources/troubleshooting-guide-elisa-development
https://www.rndsystems.com/resources/troubleshooting-guide-elisa-development
https://www.rndsystems.com/resources/troubleshooting-guide-elisa-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Negative Control Shows a Band

STOP! Discard Results

Decontaminate Workspace, Pipettes, and Equipment

Use Separate Pre- and Post-PCR Areas

Use Dedicated Pipettes for Master Mix

Aliquot Reagents (Primers, dNTPs, Taq, Water)

Rerun PCR with New, Contamination-Free Reagents

No Signal for Target Protein,
Positive Control OK

Check Protein Expression Levels in Sample Optimize Primary Antibody Concentration Check for Protein Degradation

Increase Protein Loading Amount Increase Primary Antibody Incubation Time Use Protease Inhibitors During Sample Prep
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Weak or No Signal in Positive Control

Check Reagent Preparation and Expiration Dates Ensure Proper Incubation Times and Temperatures Verify Correct Antibody and Substrate Usage Check for Pipetting Errors

Rerun Assay with Freshly Prepared Reagents

Vehicle Control Shows Toxicity

Decrease Vehicle Concentration Test Alternative, Less Toxic Vehicles Ensure Complete Dissolution of Compound in Vehicle Check for Contamination in Vehicle Stock

Perform a Vehicle-Only Titration to Determine Safe Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. neb.com [neb.com]

3. The controls that got out of control: How failed control experiments paved the way to
transformative discoveries - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1254451?utm_src=pdf-body-img
https://www.benchchem.com/product/b1254451?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=OeHv7tNXtS4
https://www.neb.com/en/tools-and-resources/usage-guidelines/guidelines-for-pcr-optimization-with-taq-dna-polymerase
https://pmc.ncbi.nlm.nih.gov/articles/PMC11811022/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11811022/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. researchgate.net [researchgate.net]

5. ELISA Troubleshooting Guide: Common Questions, Tips & Tricks | R&D Systems
[rndsystems.com]

To cite this document: BenchChem. [Technical Support Center: Troubleshooting Failed
Experimental Controls]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254451#what-to-do-when-experimental-controls-
fail]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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